N-1H-benzimidazol-2-yl-2-[3-(4-methyl-1-piperidinyl)-6-oxo-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-(1H-benzimidazol-2-yl)-2-[3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C19H22N6O2/c1-13-8-10-24(11-9-13)16-6-7-18(27)25(23-16)12-17(26)22-19-20-14-4-2-3-5-15(14)21-19/h2-7,13H,8-12H2,1H3,(H2,20,21,22,26)
• InChI Key: VGSCNFLPPYSMCG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NN(C(=O)C=C2)CC(=O)NC3=NC4=CC=CC=C4N3
• Molecular Formula: C19H22N6O2
• Molecular Weight: 366.4 g/mol

Description

N-1H-benzimidazol-2-yl-2-[3-(4-methyl-1-piperidinyl)-6-oxo-1(6H)-pyridazinyl]acetamide is a useful research compound. Its molecular formula is C19H22N6O2 and its molecular weight is 366.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 366.18042397 g/mol and the complexity rating of the compound is 640. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Enhancement

A significant application of this compound lies in its role as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), with marked selectivity over ACAT-2. This specificity highlights its potential in treating diseases involving ACAT-1 overexpression. The compound's molecular design incorporates a piperazine unit, enhancing aqueous solubility and oral absorption, indicating its promise as a clinical candidate for treating conditions related to cholesterol management (Shibuya et al., 2018).

Biological Applications

• Antiviral Properties : The structure related to Enviroxime and analogous benzimidazoles, designed for antirhinovirus activity, demonstrates the compound's potential in treating viral infections. The specificity in the synthesis process and the stereospecificity towards the E-isomer highlight its precise biological activity against human rhinovirus (Hamdouchi et al., 1999).

• Anti-inflammatory and Analgesic Activities : N-Mannich bases of benzimidazole derivatives have been synthesized and assessed for their analgesic and anti-inflammatory activities. Certain compounds in this series showed potency comparable or superior to conventional drugs like paracetamol and diclofenac, indicating their potential therapeutic applications (Jesudason et al., 2009).

• Antimicrobial Activity : The synthesis of N-substituted benzimidazoles and their evaluation against Methicillin Resistant Staphylococcus aureus (MRSA) reveal their promising role as antibacterial agents. The structural analysis suggests that specific substituents at the N-position significantly enhance anti-MRSA activity, potentially offering a new avenue for tackling antibiotic-resistant bacteria (Chaudhari et al., 2020).

• Antioxidant Properties : Benzimidazole derivatives have been studied as antioxidants for base oil, indicating their potential in industrial applications to enhance the oxidative stability of lubricants. This application underlines the compound's versatility beyond biological activities, demonstrating its usefulness in protecting industrial materials from degradation (Basta et al., 2017).